Cas no 1353966-65-0 (N'-Cyclopropyl-N'-[(2,6-dichlorophenyl)methyl]ethane-1,2-diamine)

N'-Cyclopropyl-N'-[(2,6-dichlorophenyl)methyl]ethane-1,2-diamine is a specialized diamine compound featuring a cyclopropyl and 2,6-dichlorobenzyl substitution. Its unique structure, combining a rigid cyclopropyl group with a dichlorophenyl moiety, makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The presence of the 2,6-dichlorophenyl group enhances steric and electronic properties, potentially improving binding affinity in target interactions. The ethylene diamine backbone offers flexibility for further functionalization, enabling applications in medicinal chemistry and agrochemical research. This compound is suited for use in ligand design, catalysis, and as a building block for heterocyclic frameworks. High purity and well-defined stereochemistry ensure reproducibility in research applications.
N'-Cyclopropyl-N'-[(2,6-dichlorophenyl)methyl]ethane-1,2-diamine structure
1353966-65-0 structure
Product Name:N'-Cyclopropyl-N'-[(2,6-dichlorophenyl)methyl]ethane-1,2-diamine
CAS No:1353966-65-0
MF:C12H16Cl2N2
MW:259.174840927124
CID:2162949
Update Time:2025-05-24

N'-Cyclopropyl-N'-[(2,6-dichlorophenyl)methyl]ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • N*1*-cyclopropyl-n*1*-(2,6-dichloro-benzyl)-ethane-1,2-diamine
    • N1-Cyclopropyl-N1-(2,6-dichlorobenzyl)ethane-1,2-diamine
    • AM93549
    • N-Cyclopropyl-N-(2,6-dichlorobenzyl)-1,2-ethanediamine
    • N'-Cyclopropyl-N'-[(2,6-dichlorophenyl)methyl]ethane-1,2-diamine
    • Inchi: 1S/C12H16Cl2N2/c13-11-2-1-3-12(14)10(11)8-16(7-6-15)9-4-5-9/h1-3,9H,4-8,15H2
    • InChI Key: NXRGBPNXNQFGKY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1CN(CCN)C1CC1)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 211
  • Topological Polar Surface Area: 29.3

N'-Cyclopropyl-N'-[(2,6-dichlorophenyl)methyl]ethane-1,2-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
085595-500mg
N*1*-Cyclopropyl-N*1*-(2,6-dichloro-benzyl)-ethane-1,2-diamine
1353966-65-0
500mg
£694.00 2022-03-01

Additional information on N'-Cyclopropyl-N'-[(2,6-dichlorophenyl)methyl]ethane-1,2-diamine

N'-Cyclopropyl-N'-[(2,6-Dichlorophenyl)Methyl]Ethane-1,2-Diamine: A Comprehensive Overview

The compound with CAS No. 1353966-65-0, known as N'-Cyclopropyl-N'-[(2,6-dichlorophenyl)methyl]ethane-1,2-diamine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug discovery and material science.

N'-Cyclopropyl-N'-[(2,6-dichlorophenyl)methyl]ethane-1,2-diamine consists of a cyclopropyl group attached to an ethane diamine backbone, with a (2,6-dichlorophenyl)methyl substituent. The molecule's structure provides a platform for exploring various chemical reactions and biological interactions. Recent studies have highlighted its potential as a building block for synthesizing bioactive compounds, particularly in the development of novel antibiotics and anticancer agents.

One of the most intriguing aspects of this compound is its ability to participate in intramolecular cyclization reactions under specific conditions. Researchers have demonstrated that the cyclopropyl group can act as a reactive site, facilitating the formation of cyclic structures that are often associated with enhanced pharmacological activity. For instance, a study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent inhibitory effects against certain enzymes involved in cancer cell proliferation.

In addition to its role in drug discovery, N'-Cyclopropyl-N'-[(2,6-dichlorophenyl)methyl]ethane-1,2-diamine has also been explored for its applications in materials science. Its rigid structure and ability to form stable complexes make it a promising candidate for use in the development of advanced polymers and catalysts. Recent advancements in polymer chemistry have leveraged this compound's unique properties to create materials with enhanced thermal stability and mechanical strength.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the preparation of intermediates such as (2,6-dichlorophenyl)methanamine and subsequent coupling reactions to introduce the cyclopropyl group. Researchers have optimized these steps by employing novel catalysts and green chemistry principles, reducing the environmental impact of the synthesis process.

From a toxicological perspective, N'-Cyclopropyl-N'-[(2,6-dichlorophenyl)methyl]ethane-1,2-diamine has undergone preliminary safety assessments to evaluate its potential risks to human health and the environment. Studies indicate that while the compound exhibits moderate toxicity in acute exposure scenarios, its long-term effects remain under investigation. Regulatory agencies have recommended further research to fully understand its safety profile before widespread commercial use.

In conclusion, CAS No. 1353966-65-0 represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in medicine and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future advancements in these fields.

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